4-{[5-(methylthio)-4-phenyl-4H-1,2,4-triazol-3-yl]methyl}thiomorpholine

• IUPAC Name: 4-[(5-methylsulfanyl-4-phenyl-1,2,4-triazol-3-yl)methyl]thiomorpholine
• InChI: InChI=1S/C14H18N4S2/c1-19-14-16-15-13(11-17-7-9-20-10-8-17)18(14)12-5-3-2-4-6-12/h2-6H,7-11H2,1H3
• InChI Key: BYHCPTXQGKHCAN-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NN=C(N1C2=CC=CC=C2)CN3CCSCC3
• Molecular Formula: C14H18N4S2
• Molecular Weight: 306.5 g/mol

Description

4-{[5-(methylthio)-4-phenyl-4H-1,2,4-triazol-3-yl]methyl}thiomorpholine, also known as MPTM, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 4-{[5-(methylthio)-4-phenyl-4H-1,2,4-triazol-3-yl]methyl}thiomorpholine is not fully understood, but it is believed to involve the inhibition of enzymes involved in the synthesis of cell walls in fungi and bacteria. This leads to the disruption of cell wall formation, ultimately leading to cell death.
Biochemical and Physiological Effects:
4-{[5-(methylthio)-4-phenyl-4H-1,2,4-triazol-3-yl]methyl}thiomorpholine has been shown to have a low toxicity profile, making it a potentially safe compound for use in various applications. In addition, 4-{[5-(methylthio)-4-phenyl-4H-1,2,4-triazol-3-yl]methyl}thiomorpholine has been shown to have good solubility in water, making it easy to work with in lab experiments.

Advantages and Limitations for Lab Experiments

One advantage of using 4-{[5-(methylthio)-4-phenyl-4H-1,2,4-triazol-3-yl]methyl}thiomorpholine in lab experiments is its low toxicity profile, which makes it a safe compound to work with. In addition, its good solubility in water makes it easy to use in various experiments. However, one limitation of using 4-{[5-(methylthio)-4-phenyl-4H-1,2,4-triazol-3-yl]methyl}thiomorpholine is its relatively high cost compared to other compounds.

Future Directions

There are several potential future directions for the study of 4-{[5-(methylthio)-4-phenyl-4H-1,2,4-triazol-3-yl]methyl}thiomorpholine. One potential direction is the development of new drugs based on 4-{[5-(methylthio)-4-phenyl-4H-1,2,4-triazol-3-yl]methyl}thiomorpholine's antifungal and antibacterial properties. Another potential direction is the development of new fungicides and insecticides based on 4-{[5-(methylthio)-4-phenyl-4H-1,2,4-triazol-3-yl]methyl}thiomorpholine's properties. Additionally, 4-{[5-(methylthio)-4-phenyl-4H-1,2,4-triazol-3-yl]methyl}thiomorpholine could be studied further for its potential use in the synthesis of metal nanoparticles, which could have applications in various fields.

Scientific Research Applications

4-{[5-(methylthio)-4-phenyl-4H-1,2,4-triazol-3-yl]methyl}thiomorpholine has been studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, 4-{[5-(methylthio)-4-phenyl-4H-1,2,4-triazol-3-yl]methyl}thiomorpholine has been shown to have antifungal and antibacterial properties, making it a potential candidate for the development of new drugs. In agriculture, 4-{[5-(methylthio)-4-phenyl-4H-1,2,4-triazol-3-yl]methyl}thiomorpholine has been studied for its potential use as a fungicide and insecticide. In materials science, 4-{[5-(methylthio)-4-phenyl-4H-1,2,4-triazol-3-yl]methyl}thiomorpholine has been studied for its potential use in the synthesis of metal nanoparticles.